Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21345520 Pregna-4,6-diene-3,20-dione 1162-56-7 C21H28O2
VC21345214 Cefditoren Pivoxil 117467-28-4 C25H28N6O7S3
VC21345518 3,4-Dimethoxyphenethylamine 120-20-7 C10H15NO2
VC21345945 4-Hydroxy Ketotifen 126939-27-3 C19H21NO2S
VC21345385 Levocloperastine 132301-89-4 C20H24ClNO
VC21345403 4-Chlorobenzophenone 134-85-0 C13H9ClO
VC21345779 Anhydro Abiraterone 154229-20-6 C24H29N
VC21345623 7-(4-Bromobutoxy)-quinoline-2(1H)-one 203395-59-9 C13H14BrNO2
VC21345539 1,2-Dipalmitoylphosphatidylcholine 2644-64-6 C40H80NO8P
VC21345979 Cefathiamidine Impurity 1 26973-80-8 C12H13BrN2O6S
VC21345565 Calcium glycerophosphate 27214-00-2 C3H7CaO6P
VC21345249 (3R,4S,5R,6R)-3,4,5-Tris((trimethylsilyl)oxy)-6-(((trimethylsilyl)oxy)methyl)tetrahydro-2H-pyran-2-one 32384-65-9 C18H42O6Si4
VC21345392 11-(3-Dimethylaminopropylidene)-6,11-dihydrodibenzo(b,e)thiepine-5,5-dioxide 33301-24-5 C19H21NO2S
VC21345576 Desmethyldoxepin hydrochloride, (E)- 4504-96-5 C18H20ClNO
VC21345828 5,6-dimethoxy-2-(4-pyridylmethyl)-1-indanone 4803-57-0 C17H17NO3
VC21345791 Bronopol 52-51-7 C3H6BrNO4
HOCH2CBr(NO2)CH2OH
C3H6O4BrN
VC21345535 Cimetidine sulfoxide 54237-72-8 C10H16N6OS
VC21345948 6-Aminopenicillanic acid 551-16-6 C8H12N2O3S
VC21345542 1,2,3,4,7,8,9-Heptachlorodibenzofuran 55673-89-7 C12HCl7O
VC21345573 Procinonide 58497-00-0 C27H34F2O7
VC21345504 8-Methyl-6-nonenoic acid 59320-77-3 C10H18O2
VC21345763 2,3-Dimethylbenzoic acid 603-79-2 C9H10O2
VC21345615 ((2R,3S,4S,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl dihydrogen phosphate 7075-11-8 C9H14N3O8P
VC21345859 1-(2,3-Dihydro-1,4-benzodioxin-2-ylcarbonyl)piperazine hydrochloride 70918-74-0 C13H17ClN2O3
VC21345183 1-[(2S)-3-BroMo-2-Methyl-1-oxopropyl]-L-proline 80629-35-2 C9H14BrNO3